Cas no 131748-65-7 (Guanidine, N'-[(2-chloro-5-thiazolyl)methyl]-N,N-dimethyl-N''-nitro-)

Guanidine, N'-[(2-chloro-5-thiazolyl)methyl]-N,N-dimethyl-N''-nitro- structure
131748-65-7 structure
Product Name:Guanidine, N'-[(2-chloro-5-thiazolyl)methyl]-N,N-dimethyl-N''-nitro-
CAS No:131748-65-7
MF:C7H10ClN5O2S
MW:263.704597949982
CID:1228870
PubChem ID:9903378
Update Time:2025-04-20

Guanidine, N'-[(2-chloro-5-thiazolyl)methyl]-N,N-dimethyl-N''-nitro- Chemical and Physical Properties

Names and Identifiers

    • Guanidine, N'-[(2-chloro-5-thiazolyl)methyl]-N,N-dimethyl-N''-nitro-
    • 2-[(2-chloro-1,3-thiazol-5-yl)methyl]-1,1-dimethyl-3-nitroguanidine
    • 131748-65-7
    • DTXSID00432625
    • Inchi: 1S/C7H10ClN5O2S/c1-12(2)7(11-13(14)15)10-4-5-3-9-6(8)16-5/h3H,4H2,1-2H3,(H,10,11)
    • InChI Key: QOCXQTBNEGILPH-UHFFFAOYSA-N
    • SMILES: ClC1=NC=C(C/N=C(/N[N+](=O)[O-])\N(C)C)S1

Computed Properties

  • Exact Mass: 263.0243734g/mol
  • Monoisotopic Mass: 263.0243734g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 115Ų
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